![molecular formula C12H17NO2 B261470 N-isopropyl-2-(4-methylphenoxy)acetamide](/img/structure/B261470.png)
N-isopropyl-2-(4-methylphenoxy)acetamide
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Overview
Description
N-isopropyl-2-(4-methylphenoxy)acetamide, also known as IMPA, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in the field of medicine. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action and physiological effects. In
Mechanism of Action
The mechanism of action of N-isopropyl-2-(4-methylphenoxy)acetamide involves the inhibition of voltage-gated sodium channels in the nervous system. By blocking these channels, this compound reduces the excitability of neurons, leading to a decrease in pain sensation. This mechanism of action has been extensively studied in animal models and has shown promising results in the treatment of neuropathic pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. These effects include a decrease in the release of pro-inflammatory cytokines, an increase in the production of anti-inflammatory cytokines, and a reduction in oxidative stress. These effects suggest that this compound may have potential applications in the treatment of inflammatory diseases and conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-isopropyl-2-(4-methylphenoxy)acetamide for lab experiments is its relatively simple synthesis method. This allows for easy production of the compound in large quantities for use in scientific research. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for research on N-isopropyl-2-(4-methylphenoxy)acetamide. One area of interest is the development of more potent analogs of this compound for use as therapeutic agents. Another area of interest is the exploration of the potential applications of this compound in the treatment of other diseases and conditions, such as inflammation and cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the nervous system.
Synthesis Methods
N-isopropyl-2-(4-methylphenoxy)acetamide is synthesized using a specific method that involves the reaction of 4-methylphenol with isopropylamine, followed by the addition of acetic anhydride. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method has been widely used in the laboratory to produce this compound for scientific research.
Scientific Research Applications
N-isopropyl-2-(4-methylphenoxy)acetamide has been extensively studied for its potential applications in the field of medicine. One of the most significant applications of this compound is its use as a potential drug candidate for the treatment of neuropathic pain. This compound has been shown to have analgesic effects in animal models of neuropathic pain, making it a promising candidate for further development as a therapeutic agent.
properties
Molecular Formula |
C12H17NO2 |
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Molecular Weight |
207.27 g/mol |
IUPAC Name |
2-(4-methylphenoxy)-N-propan-2-ylacetamide |
InChI |
InChI=1S/C12H17NO2/c1-9(2)13-12(14)8-15-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3,(H,13,14) |
InChI Key |
BPSRJLCGUIONSP-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC(=O)NC(C)C |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC(C)C |
Origin of Product |
United States |
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